Cas no 127995-29-3 (3,4,5-Piperidinetriol,2,6-bis(hydroxymethyl)-, (2R,3R,5R,6R)-)

3,4,5-Piperidinetriol,2,6-bis(hydroxymethyl)-, (2R,3R,5R,6R)- structure
127995-29-3 structure
Product Name:3,4,5-Piperidinetriol,2,6-bis(hydroxymethyl)-, (2R,3R,5R,6R)-
CAS No:127995-29-3
MF:C7H15NO5
MW:193.197702646255
CID:207884
PubChem ID:195553
Update Time:2025-04-19

3,4,5-Piperidinetriol,2,6-bis(hydroxymethyl)-, (2R,3R,5R,6R)- Chemical and Physical Properties

Names and Identifiers

    • 3,4,5-Piperidinetriol,2,6-bis(hydroxymethyl)-, (2R,3R,5R,6R)-
    • homomannojirimycin
    • (2R,3R,5R,6R)-2,6-bis(hydroxymethyl)piperidine-3,4,5-triol
    • CHEMBL2114210
    • alpha-Homomannojirimycin
    • BDBM50408431
    • 2,6-imino-2,6-dideoxy-d-glycero-d-talo-heptitol
    • Homoman-nojirimycin
    • SCHEMBL1479404
    • CLVUFWXGNIFGNC-KVTDHHQDSA-N
    • 127995-29-3
    • .alpha.-Homomannojirimycin
    • Inchi: 1S/C7H15NO5/c9-1-3-5(11)7(13)6(12)4(2-10)8-3/h3-13H,1-2H2/t3-,4-,5-,6-/m1/s1
    • InChI Key: CLVUFWXGNIFGNC-KVTDHHQDSA-N
    • SMILES: O[C@H]1C([C@@H]([C@@H](CO)N[C@@H]1CO)O)O

Computed Properties

  • Exact Mass: 193.09505
  • Monoisotopic Mass: 193.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.4
  • Topological Polar Surface Area: 113Ų

Experimental Properties

  • Density: 1.479
  • Boiling Point: 432°Cat760mmHg
  • Flash Point: 224.7°C
  • Refractive Index: 1.582
  • PSA: 113.18

3,4,5-Piperidinetriol,2,6-bis(hydroxymethyl)-, (2R,3R,5R,6R)- Related Literature

  • 1. Piperidine analogues of D-galactose as potent inhibitors of α-galactosidase: Synthesis by stannane-mediated hydroxymethylation of 5-azido-1,4-lactones. Structural relationships between D-galactosidase and L-rhamnosidase inhibitors
    John P. Shilvock,Robert J. Nash,Alison A. Watson,Ana L. Winters,Terry D. Butters,Raymond A. Dwek,David A. Winkler,George W. J. Fleet J. Chem. Soc. Perkin Trans. 1 1999 2747
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